(2S,3R)-2-Bromo-3-hydroxybutanoic acid

• CAS No.: 70702-03-3
• Molecular Formula: C4H7BrO3
• Molecular Weight: 183.00 g/mol
• IUPAC Name: (2S,3R)-2-bromo-3-hydroxybutanoic acid
• InChI: InChI=1S/C4H7BrO3/c1-2(6)3(5)4(7)8/h2-3,6H,1H3,(H,7,8)/t2-,3+/m1/s1
• InChI Key: LCHQHZMPERBYFH-GBXIJSLDSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)Br)O
• Canonical SMILES: CC(C(C(=O)O)Br)O

Description

(2S,3R)-2-Bromo-3-hydroxybutanoic acid is a chiral brominated hydroxy acid with a molecular formula of C₄H₇BrO₃. The compound features a hydroxyl group at the C3 position and a bromine atom at C2, with stereochemistry (2S,3R).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Brominated Hydroxy Acids and Esters

The table below compares (2S,3R)-2-Bromo-3-hydroxybutanoic acid with related brominated hydroxy acids and esters:

Compound Name	Structure	Molecular Formula	CAS RN	Key Properties/Applications	Reference
(2S,3R)-2-Bromo-3-hydroxybutanoic acid	HOOC-C(Br)(OH)-CH₂-CH₃	C₄H₇BrO₃	Not Provided	Chiral synthon for pharmaceuticals; enzyme inhibition (hypothesized)	—
(2S)-3-Bromo-2-hydroxy-2-methylpropanoic acid	HOOC-C(Br)(OH)-CH₃	C₄H₇BrO₃	Not Provided	Increased lipophilicity due to methyl group; research applications in organic synthesis
(2S,3R)-3-Bromo-2-butanol Acetate	CH₃COO-C(Br)(OH)-CH₂-CH₃	C₆H₁₁BrO₃	73346-91-5	Ester derivative; used as a protected intermediate in synthesis

Key Observations :

• Stereochemical Influence: The (2S,3R) configuration in the target compound may enhance enantioselectivity in catalytic reactions compared to non-chiral analogs.
• Functional Groups: The free carboxylic acid group increases polarity and hydrogen-bonding capacity, distinguishing it from ester derivatives like (2S,3R)-3-Bromo-2-butanol acetate .
• Methyl Substitution: The methyl group in (2S)-3-Bromo-2-hydroxy-2-methylpropanoic acid likely improves metabolic stability but reduces solubility compared to the target compound .

Brominated Aromatic Acids

Brominated aromatic acids, such as those in , differ in backbone structure but share functional groups (Br, COOH):

Compound Name	Molecular Formula	CAS RN	Melting Point (°C)	Key Properties	Reference
4-Bromo-2-methylbenzoic acid	C₈H₇BrO₂	68837-59-2	181	High melting point due to aromaticity; used in polymer research
3-Bromo-2-methylbenzoic acid	C₈H₇BrO₂	76006-33-2	Not Provided	>98% purity; cost-effective for industrial applications

Key Differences :

• Backbone Rigidity : Aromatic analogs exhibit higher thermal stability (e.g., mp 181°C for 4-bromo-2-methylbenzoic acid) compared to aliphatic brominated hydroxy acids.
• Applications: Aromatic bromo-acids are often used in materials science, whereas aliphatic derivatives like (2S,3R)-2-Bromo-3-hydroxybutanoic acid are more relevant to bioactive molecule design .

Amino Sugar Derivatives

Though structurally distinct, amino sugar derivatives () share functional motifs (hydroxyl, stereochemistry) relevant to enzyme inhibition:

Compound Name	Structure	Key Properties	Reference
BR13 (from Baphia racemosa)	Pyrrolidine carboxylic acid	Inhibits α-glucosidase and disaccharidases; natural amino sugar
Bulgecinine	Deoxy analog of BR13	Component of bulgecin antibiotics; disrupts bacterial cell walls

Comparison Insights :

• Hydrogen Bonding: Both (2S,3R)-2-Bromo-3-hydroxybutanoic acid and BR13 form hydrogen-bonding networks, critical for enzyme interaction.